Cas no 1251565-10-2 (7-methyl-3-(3-methylpiperidine-1-carbonyl)-N-[4-(propan-2-yl)phenyl]-1,8-naphthyridin-4-amine)

• Product Name: 7-methyl-3-(3-methylpiperidine-1-carbonyl)-N-[4-(propan-2-yl)phenyl]-1,8-naphthyridin-4-amine
• CAS No: 1251565-10-2
• MF: C₂₅H₃₀N₄O
• MW: 402.531905651093
• CID: 5402467
• Update Time: 2025-10-29

7-methyl-3-(3-methylpiperidine-1-carbonyl)-N-[4-(propan-2-yl)phenyl]-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• (3-methylpiperidin-1-yl)-[7-methyl-4-(4-propan-2-ylanilino)-1,8-naphthyridin-3-yl]methanone
• 7-methyl-3-(3-methylpiperidine-1-carbonyl)-N-[4-(propan-2-yl)phenyl]-1,8-naphthyridin-4-amine

• Inchi： 1S/C25H30N4O/c1-16(2)19-8-10-20(11-9-19)28-23-21-12-7-18(4)27-24(21)26-14-22(23)25(30)29-13-5-6-17(3)15-29/h7-12,14,16-17H,5-6,13,15H2,1-4H3,(H,26,27,28)
• InChI Key： XCLUPFXIAFVNDE-UHFFFAOYSA-N
• SMILES： C(N1CCCC(C)C1)(C1=C(NC2=CC=C(C(C)C)C=C2)C2C(N=C1)=NC(C)=CC=2)=O

Additional information on 7-methyl-3-(3-methylpiperidine-1-carbonyl)-N-[4-(propan-2-yl)phenyl]-1,8-naphthyridin-4-amine

Comprehensive Analysis of 7-methyl-3-(3-methylpiperidine-1-carbonyl)-N-[4-(propan-2-yl)phenyl]-1,8-naphthyridin-4-amine (CAS No. 1251565-10-2)

The compound 7-methyl-3-(3-methylpiperidine-1-carbonyl)-N-[4-(propan-2-yl)phenyl]-1,8-naphthyridin-4-amine (CAS No. 1251565-10-2) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 1,8-naphthyridine core and 3-methylpiperidine moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel kinase inhibitors has surged, driven by the need for targeted cancer therapies and treatments for inflammatory diseases. The 7-methyl-3-(3-methylpiperidine-1-carbonyl)-N-[4-(propan-2-yl)phenyl]-1,8-naphthyridin-4-amine stands out due to its ability to selectively bind to specific kinase domains, offering a potential reduction in off-target effects. This selectivity is a hot topic in drug discovery, as it aligns with the growing trend toward personalized medicine.

The synthesis of CAS No. 1251565-10-2 involves multi-step organic reactions, including amide bond formation and nucleophilic aromatic substitution. Its 1,8-naphthyridine scaffold is particularly noteworthy, as this heterocyclic system is known for its bioisosteric properties, often mimicking purine bases in biological systems. This characteristic has led to its exploration in antiviral and antimicrobial research, areas that have gained prominence due to global health challenges.

Another area of interest is the compound's potential application in neurodegenerative diseases. The 3-methylpiperidine group, a common pharmacophore in central nervous system (CNS) drugs, suggests possible blood-brain barrier permeability. With Alzheimer's and Parkinson's diseases being frequently searched topics in medical research, this aspect of 7-methyl-3-(3-methylpiperidine-1-carbonyl)-N-[4-(propan-2-yl)phenyl]-1,8-naphthyridin-4-amine could open new avenues for treatment development.

From a chemical perspective, the propan-2-ylphenyl substituent contributes to the compound's lipophilicity, a critical factor in drug absorption and distribution. This property is often discussed in forums and research papers focusing on pharmacokinetics, a subject of high interest to medicinal chemists. The balance between hydrophilicity and lipophilicity is a recurring theme in drug design discussions, making this compound a relevant case study.

In computational chemistry and AI-driven drug discovery, molecules like CAS No. 1251565-10-2 are frequently used as test cases for predictive modeling. The rise of machine learning in pharmaceutical research has led to increased searches for "predictive ADME modeling" and "in silico drug design," areas where this compound's structural complexity presents an interesting challenge. Its 1,8-naphthyridine core, in particular, is often examined for electronic properties and binding affinities in these computational studies.

The stability and storage conditions of 7-methyl-3-(3-methylpiperidine-1-carbonyl)-N-[4-(propan-2-yl)phenyl]-1,8-naphthyridin-4-amine are also important considerations for researchers. Proper handling of such compounds is a common question in laboratory forums, especially regarding solubility in various solvents and compatibility with different analytical techniques. These practical aspects are crucial for researchers looking to work with this molecule in their experiments.

As the pharmaceutical industry continues to explore targeted therapies, compounds like CAS No. 1251565-10-2 represent important steps in drug development. Its structural features combine elements that address several current research priorities: selectivity, bioavailability, and potential CNS activity. The compound's profile makes it a valuable subject for publications and patent applications, particularly in the areas of oncology and neurology research.

Future research directions for this compound may include detailed structure-activity relationship (SAR) studies to optimize its therapeutic potential. The 3-methylpiperidine-1-carbonyl group, in particular, offers opportunities for structural modification that could enhance binding affinity or improve pharmacokinetic properties. Such modifications are at the forefront of modern medicinal chemistry, addressing frequently searched topics like "drug optimization strategies" and "molecular docking studies."

In conclusion, 7-methyl-3-(3-methylpiperidine-1-carbonyl)-N-[4-(propan-2-yl)phenyl]-1,8-naphthyridin-4-amine (CAS No. 1251565-10-2) represents a fascinating intersection of chemical innovation and therapeutic potential. Its unique structural components, including the 1,8-naphthyridine system and piperidine carbonyl group, position it as a compound of significant interest in multiple areas of pharmaceutical research. As science continues to advance toward more targeted and personalized treatments, molecules with such specific and tunable properties will undoubtedly play a crucial role in shaping the future of medicine.